Cas no 66548-00-3 (Spiro[isobenzofuran-4(1H),4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,decahydro-3,5'-dihydroxy-7a-methyl-8'-methylene-,(3S,3aS,4R,4'aS,5'R,7'S,7aR,9'aS)- (9CI))

• Product name: Spiro[isobenzofuran-4(1H),4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,decahydro-3,5'-dihydroxy-7a-methyl-8'-methylene-,(3S,3aS,4R,4'aS,5'R,7'S,7aR,9'aS)- (9CI)
• CAS No: 66548-00-3
• MF: C₂₀H₂₆O₆
• MW: 362.41684
• CID: 521265
• PubChem ID: 5088906

Spiro[isobenzofuran-4(1H),4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,decahydro-3,5'-dihydroxy-7a-methyl-8'-methylene-,(3S,3aS,4R,4'aS,5'R,7'S,7aR,9'aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-4(1H),4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,decahydro-3,5'-dihydroxy-7a-methyl-8'-methylene-,(3S,3aS,4R,4'aS,5'R,7'S,7aR,9'aS)- (9CI)
• (3S,3aR,4R,4'aβ,7'α,7aR,9'aα)-3,3a,5,5',6,6',7,7',7a,8'-Decahydro-3,5'α-dihydroxy-7a-methyl-8'-methylenespiro[isobenzofuran-4(1H),4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione
• Spiro[isobenzofuran-4(1H),4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,decahydro-3,5'-dihydroxy-7a-methyl-8'
• Shikodonin
• DTXSID50331735
• CHEBI:9135
• (1'S,3S,3aR,4R,6'S,7'R,7aR,9'S)-3,7'-dihydroxy-7a-methyl-10'-methylidenespiro[1,3,3a,5,6,7-hexahydro-2-benzofuran-4,5'-3-oxatricyclo[7.2.1.01,6]dodecane]-2',11'-dione
• Q27108286
• 66548-00-3
• C09184

• Inchi： InChI=1S/C20H26O6/c1-10-11-6-12(21)13-19(9-26-17(24)20(13,7-11)15(10)22)5-3-4-18(2)8-25-16(23)14(18)19/h11-14,16,21,23H,1,3-9H2,2H3
• InChI Key： BTRYMTRPHJVMRG-UHFFFAOYSA-N
• SMILES： CC12CCCC3(C1C(OC2)O)COC(=O)C45C3C(CC(C4)C(=C)C5=O)O

Computed Properties

• Exact Mass: 362.17293854g/mol
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 623.6°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.603